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Abstract

L-Galactose, an enantiomer of the more common D-galactose, plays a specialized yet crucial
role in distinct biological pathways across different kingdoms of life. While not a central player
in mammalian energy metabolism, its significance is pronounced in the plant kingdom as a key
intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) via the Smirnoff-Wheeler
pathway. Furthermore, a novel catabolic pathway for L-galactose has been identified in the
human gut bacterium Bacteroides vulgatus, highlighting its relevance in the context of the gut
microbiome. This technical guide provides an in-depth exploration of the biological significance
of L-galactose, detailing the enzymatic pathways, presenting quantitative data, and outlining
experimental protocols relevant to its study.

L-Galactose in Plant Ascorbate (Vitamin C)
Biosynthesis: The Smirnoff-Wheeler Pathway

The primary and most well-characterized role of L-galactose is as a precursor in the main
pathway for L-ascorbic acid synthesis in plants, known as the Smirnoff-Wheeler pathway.[1][2]
This pathway is critical for plant development, stress response, and antioxidant defense.
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The Smirnoff-Wheeler pathway converts D-mannose-1-phosphate to L-ascorbic acid through a
series of enzymatic steps. L-Galactose is a key intermediate in this pathway.

(CalaEEs L-Galactose Dehydrogenase (Bvu0219 L-Galactono-1,5-lactone L-Galactono-1,5-lactonase (Bvu0220 L-Galactonate L-Galactonate Dehydrogenase (Bvu0222 D-Tagaturonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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